Potassium carbonate

• IUPAC Name: dipotassium;carbonate
• InChI: InChI=1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• InChI Key: BWHMMNNQKKPAPP-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[K+].[K+]
• Molecular Formula: K2CO3, CK2O3
• DSSTOX Substance ID: DTXSID2036245
• Molecular Weight: 138.205 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, White, very deliquescent powder.; The hydrate occurs as small, white, translucent crystals or granules, White deliquescent powder; [Hawley] Available as a solid (anhydrous or sesquihydrate) and concentrated solution (47% potassium carbonate); [CHEMINFO], COLOURLESS HYGROSCOPIC CRYSTALS OR HYGROSCOPIC WHITE POWDER.
• Boiling Point: Decomposes
• Solubility: Very soluble in water. Insoluble in ethanol, For more Solubility (Complete) data for POTASSIUM CARBONATE (6 total), please visit the HSDB record page., Insoluble in alcohol and acetone, 111 g/100 g water at 25 °C, Soluble in 1 part cold, 0.7 part boiling water., Solubility in water (g K2CO3/100 g H2O): 105.5 at 0 °C; 108.0 at 10 °C; 110.5 at 20 °C; 113.7 at 30 °C; 155.7 at 100 °C, Solubility in water, g/100ml at 20 °C: 112
• Density: 2.29 g/cu cm, 2.29 g/cm³
• Impurities: Small amounts of sodium and chloride plus trace amounts (< 2ppm) of heavy metals such as lead.
• Color/Form: Colorless cubic crystals; hygroscopic, Granules or granular powder, White, deliquescent, granular, translucent powder
• CAS RN: 584-08-7
• Melting Point: 899 °C, 891 °C

Description

Potassium carbonate (K2CO3) is a white salt that is soluble in water and forms a strongly alkaline solution. It is widely used in various industrial processes, including the production of glass and soap, as well as in the food industry as a leavening agent. The compound is also known for its role in buffering solutions to maintain pH levels and in the softening of hard water .

Synthesis Analysis

Potassium carbonate can be synthesized through different methods. One common method is the electrolysis of potassium chloride, followed by the reaction of the resulting potassium hydroxide with carbon dioxide to produce potassium carbonate. Another approach involves the carbonization of potassium compounds, such as potassium hydroxide or potassium salts, in the presence of carbon dioxide . Additionally, it can be obtained as a byproduct in the synthesis of other compounds, such as during the hydrolysis of calcium aluminate cements, where potassium dawsonite is formed as an intermediate compound and can be converted to potassium carbonate .

Molecular Structure Analysis

The molecular structure of potassium carbonate is characterized by the ionic bonding between potassium cations (K+) and the carbonate anion (CO3)2-. The carbonate anion has a trigonal planar geometry with carbon at the center and three oxygen atoms at the corners. The potassium ions are positioned to balance the charge of the carbonate anion, resulting in a stable ionic compound. The crystal structure of related potassium carbonate compounds has been studied using techniques such as X-ray diffraction, revealing various crystalline forms and symmetries .

Chemical Reactions Analysis

Potassium carbonate participates in a variety of chemical reactions. It can react with acids to form carbon dioxide and water, a typical acid-base neutralization reaction. In the presence of polyunsaturated fatty acids, such as those found in soybean oil, potassium carbonate can influence the biohydrogenation process and the mineral composition of milk in dairy cows, although it does not affect the concentration of trans-10 18:1 or other biohydrogenation intermediates . Additionally, potassium carbonate can be involved in the synthesis of new compounds, such as flavanones, where it acts as a basic catalyst .

Physical and Chemical Properties Analysis

Potassium carbonate has several physical and chemical properties that make it useful in various applications. It has a high melting point and is highly soluble in water, which allows it to be used in aqueous solutions for processes like CO2 capture. The compound's ability to absorb CO2 is leveraged in gas purification processes, where it is favored for its low cost, low toxicity, and high stability10. Furthermore, potassium carbonate can influence the physical properties of other materials, as seen in the synthesis of new fluoride carbonates, where it contributes to the formation of two-dimensional crystal structures .

Relevant Case Studies

In the agricultural sector, potassium carbonate has been shown to improve milk fat synthesis in dairy cows when supplemented in their diet, particularly when combined with sources of polyunsaturated fatty acids like soybean oil . In materials science, the synthesis of new potassium lead fluoride carbonates demonstrates the role of potassium carbonate in forming unique crystal structures with potential applications in optics and electronics . In environmental science, the use of potassium carbonate solutions for CO2 capture is a significant area of research, with numerous studies focusing on optimizing the process for industrial applications10.

Scientific Research Applications

1. Energy Storage and Capacitors

• Potassium carbonate is utilized in potassium-ion storage technology, showing promise in energy storage systems. A study by Moussa et al. (2019) highlights its application in engineering high-performance potassium-ion capacitors using nitrogen-doped carbon nanotubes and laser scribed graphene oxide. These capacitors display high energy density, power output, and long cycling life, demonstrating potassium carbonate's role in advancing energy storage solutions (Moussa et al., 2019).

2. CO2 Capture and Environmental Applications

• Potassium carbonate plays a crucial role in CO2 capture due to its low cost, minimal toxicity, and high CO2 absorption capacity. Borhani et al. (2015) provide a comprehensive review of its use in over 700 plants worldwide for CO2 and hydrogen sulphide removal from various gas streams. The paper discusses the process, thermodynamics, and kinetics of CO2 capture using potassium carbonate solutions (Borhani et al., 2015).
• Park et al. (2006) examined the kinetics of CO2-carbonate reaction using potassium carbonate as a sorbent to capture CO2. Their research provides insights into the effectiveness of potassium carbonate in carbon capture technologies (Park et al., 2006).

3. Thermochemical Energy Storage

• Gaeini et al. (2019) investigated the use of potassium carbonate in thermochemical heat storage, particularly in the built environment. Their research focuses on forming a kinetic model for the de/re-hydration reaction of potassium carbonate, crucial for predicting the performance of heat storage systems (Gaeini et al., 2019).

4. Agricultural and Dairy Applications

• In dairy farming, potassium carbonate supplementation has been known to influence milk fat synthesis and mineral composition in dairy cows. A study by Alfonso-Ávila et al. (2017) evaluated its effect on production performance, fatty acid biohydrogenation, and milk mineral composition (Alfonso-Ávila et al., 2017).

5. Food Science

• Jia et al. (2021) explored the impact of potassium carbonate on the rheological properties of dough, analyzing its effect on the structure and physicochemical properties of starch and protein. Their findings contribute to understanding how potassium carbonate influences food processing and quality (Jia et al., 2021).

6. Carbon Materials and Potassium Storage

• Liu et al. (2021) reviewed the effects of crystallinity and defects in layered carbon materials on potassium storage, relevant for potassium-ion batteries. Their research provides a systematic understanding of the correlation between microstructural units and potassium storage behavior (Liu et al., 2021).

7. Chemistry and Organic Synthesis

• Zhang et al. (2018) reported the use of potassium carbonate as a catalyst for direct synthesis of carbamate from carbon dioxide, expanding its application in organic synthesis. This research highlights the role of potassium carbonate in facilitating chemical reactions in a cost-effective and eco-friendly manner (Zhang et al., 2018).

Safety And Hazards

Potassium carbonate may cause eye, skin, and respiratory irritation when exposed. Ingestion may cause nausea, vomiting, and severe digestive system irritation and burns. Inhalation may cause respiratory irritation. It is harmful if swallowed and causes skin and serious eye irritation.

Future Directions

The global potassium carbonate market stood at approximately 2000 thousand tonnes in 2022 and is anticipated to grow at a CAGR of 5.3% during the forecast period until 2032. The global potassium carbonate market is projected to total US$ 3.2 billion by 2033. Increasing demand for potassium carbonate from end-use sectors such as food and beverage processing and consumer goods is expected to push sales of potassium carbonate.

Synthesis routes and methods I

Procedure details

In the demonstrated example, CO2 is fed from a cylinder of CO2-bearing gas to a vessel containing an aqueous solution of MEA and potassium carbonate, delivered through a glass tube with glass frit at the submerged terminus. CO2 traveling through the glass frit subsequently bubbles through and dissolves into the reactive solution. After CO2 is dissolves, it reacts with constituents in solution to rapidly form potassium bicarbonate (potassium carbonate, water, and CO2 and the catalyst MEA react to form potassium bicarbonate). As more CO2 is loaded to the solution, more potassium bicarbonate is formed such that the solubility limit of potassium bicarbonate is exceeded in solution (assuming a sufficient initial concentration of dissolved potassium carbonate as described elsewhere) and potassium bicarbonate precipitates from solution in crystalline form. Crystalline potassium bicarbonate precipitate is then removed from the reaction vessel, filtered to separate entrained water from the crystalline solid. The crystalline potassium bicarbonate can then be heated to drive off CO2 and thermally regenerate potassium carbonate. This potassium carbonate can be re-dissolved in potassium carbonate-lean solution of MEA and potassium carbonate in water. This reconstituted scrubbing solution can then be re-exposed to a CO2-bearing stream to again separate CO2. This is a batch demonstration of a process that could be operated in batch or continuous-flow configuration when applied on an industrial scale.

Synthesis routes and methods II

Procedure details

A suspension of 0.80g of 1,5-di(trichloroacetyl)-1,3,5,7-tetraazabicyclo[3.3.1.]nonane in 5ml. of liquid dinitrogen tetroxide was stirred in a closed container for 20 hours. The reaction mixture was poured into ice water and the solution was neutralized with potassium carbonate to give a solid precipitate which when recrystallized from nitromethane melted at 234°-235°; yield, 0.41 g. (43%) of 1,5-di(trichloroacetyl)-3,7-dinitrosooctahydrotetrazocine. Upon further treatment of the above precipitate with 4 ml. of 99% nitric acid at room temperature with stirring for 12 minutes, followed by quenching in 250 ml. ice and neutralization with potassium carbonate to a pH of about 8, a yield of 89% of 1,5-di(trichloroacetyl)-3,7-dinitrooctahydrotetrazocine was obtained. The melting point of the product when recrystalized from hot nitromethane was 275°-278° C. and the NMR peak was delta 6.05 (in acetone -d6). The calculated elemental analysis is 19.34% carbon, 1.62% hydrogen and 16.91% nitrogen. The analysis of the product showed 19.22% carbon, 1.56% hydrogen and 16.82% nitrogen.

Synthesis routes and methods III

Procedure details

A 0.08 M stock solution of the (S)-methyl 2-(4-((4-((1-(4-chlorophenyl)cyclopropyl)amino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-yl)amino)benzamido)-4-(2-ethoxy-2-oxoacetamido)butanoate in NMP was prepared and DIPEA (5.0 eq) was charged in. To each of the amines (15 eq) weighed into 16×100 mm threaded vials was added 1000 μLs of the (S)-methyl 2-(4-((4-((1-(4-chlorophenyl)cyclopropyl)amino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-yl)amino)benzamido)-3-(2-ethoxy-2-oxoacetamido)propanoate/DIPEA solution. The reactions were agitated at 350 rpm on an Innova platform shaker at room temperature for 48 hours. Samples were blown down using a Zymark tabletop dryer at 30° C. for 3 hours. A 1.8M solution of potassium carbonate in water was prepared. To each of the reaction vials was added 0.5 mL of acetone followed by 0.5 mls of the potassium carbonate solution. Vials were capped and agitated at 350 rpm on an Innova platform shaker at room temperature for 72 hours. Samples were blown down using a Zymark tabletop dryer at 30° C. for 3 hours before redissolving in 1 mL DMF each. Mixtures were transferred to a 96 well filter plate collecting into a 96 well deep-well plate. Reaction vials were rinsed with 500 μLs of DMF each and rinses were transferred to the appropriate wells of the filter plate. The desired products were isolated by preparative HPLC.

Synthesis routes and methods IV

Procedure details

For example the method might involve nebulizing an aqueous solution of sodium or potassium hydroxide to generate an aerosol of droplets of size less than about 10 μm, contacting the aerosol with carbon dioxide gas, and drying the droplets in the aerosol, so as to form an aerosol of dry particles of sodium or potassium carbonate and/or bicarbonate.

Synthesis routes and methods V

Procedure details

Heating a slurry with the initial composition of 50 ml water, 38.18 g KHCO3, and 23.65 g K2CO3 at 126.5° C. and 1.4 atm. produced 36.58 g K2CO3 and 11.65 g CO2, and the pH in the solution was 11.43. The total energy demand was estimated to be 2714 kJ/kg CO2, including 1042 sensible heat, 193 latent heat, and 1479 enthalpy.

Citations

Carbon dioxide absorption into promoted potassium carbonate solutions: A review

G Hu, NJ Nicholas, KH Smith, KA Mumford… - International Journal of …, 2016 - Elsevier

… However, one shortcoming of potassium carbonate in CO 2 … to add promoters into the potassium carbonate solutions. There … 2 absorption in potassium carbonate solutions are reviewed …

Number of citations: 154 www.sciencedirect.com

CO2 capture with potassium carbonate solutions: A state-of-the-art review

TNG Borhani, A Azarpour, V Akbari, SRW Alwi… - International journal of …, 2015 - Elsevier

… of potassium carbonate and potassium bicarbonate which cause the use of concentrated solutions of 20–40 wt% potassium carbonate. … of 30 wt% potassium carbonate is a suitable and …

Number of citations: 209 www.sciencedirect.com

Thermal stability of potassium carbonate near its melting point

RL Lehman, JS Gentry, NG Glumac - Thermochimica Acta, 1998 - Elsevier

… Potassium carbonate is an important industrial commodity used in a wide variety of … on the physical and chemical properties of potassium carbonate, only a paucity of consistent data is …

Number of citations: 167 www.sciencedirect.com

Carbon dioxide absorption with aqueous potassium carbonate promoted by piperazine

JT Cullinane, GT Rochelle - Chemical Engineering Science, 2004 - Elsevier

… an effective promoter in potassium carbonate. The heat of absorption of CO 2 is highly dependent on the relative concentrations of amines and potassium carbonate. NMR indicates that …

Number of citations: 353 www.sciencedirect.com

Equilibrium study of the system potassium carbonate, potassium biocarbonate, carbon dioxide, and water

JS Tosh - 1959 - books.google.com

… potassium carbonate solution 6. Equilibrium pressure of carbon dioxide over 30percent equivalent potassium carbonate … over 40percent equivalent potassium carbonate solution... 8. …

Number of citations: 101 books.google.com

Demonstration of a Concentrated Potassium Carbonate Process for CO2 Capture

K Smith, G Xiao, K Mumford, J Gouw, I Indrawan… - Energy & …, 2014 - ACS Publications

… A precipitating potassium carbonate (K 2 CO 3 )-based solvent absorption process has … In this paper, results from trials using concentrated potassium carbonate (20–40 wt %) solvent …

Number of citations: 78 pubs.acs.org

Recent applications of potassium carbonate in organic synthesis

R Mondal, AK Mallik - Organic Preparations and Procedures …, 2014 - Taylor & Francis

… This review illustrates the recent interest in the application of potassium carbonate as a common, … In some cases, potassium carbonate acts as a catalyst while in others as a reagent. …

Number of citations: 22 www.tandfonline.com

Kinetics of the reaction of carbon dioxide with aqueous sodium and potassium carbonate solutions

H Knuutila, O Juliussen, HF Svendsen - Chemical Engineering Science, 2010 - Elsevier

… The kinetic measurements with sodium and potassium carbonate solutions were in this work done in a string of discs apparatus, as shown in Fig. 1. A more detailed description of the …

Number of citations: 108 www.sciencedirect.com

Activated carbons from grape seeds by chemical activation with potassium carbonate and potassium hydroxide

I Okman, S Karagöz, T Tay, M Erdem - Applied Surface Science, 2014 - Elsevier

… In this study, we prepared the activated carbons from grape seeds using either potassium carbonate or potassium hydroxide at 600 and 800 C. The effects of these types and …

Number of citations: 230 www.sciencedirect.com

Thermodynamics of aqueous potassium carbonate, piperazine, and carbon dioxide

JT Cullinane, GT Rochelle - Fluid Phase Equilibria, 2005 - Elsevier

… For all experiments, solutions were prepared by mixing potassium carbonate, potassium … All experiments used potassium carbonate and potassium bicarbonate, 99.6% and 99.9% …

Number of citations: 185 www.sciencedirect.com